Cas no 2171895-09-1 (2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid)

• Product Name: 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid
• CAS No: 2171895-09-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5566112
• PubChem ID: 165594502
• Update Time: 2025-06-08

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
• 2171895-09-1
• EN300-1633653
• 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid

• Inchi： 1S/C10H18O3/c1-7(2)9(3,8(11)12)10(13)5-4-6-10/h7,13H,4-6H2,1-3H3,(H,11,12)
• InChI Key： RIGOYWFYZGBNOW-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C(C(=O)O)(C)C(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid

Introduction to 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic Acid (CAS No. 2171895-09-1)

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid, identified by the chemical identifier CAS No. 2171895-09-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique cyclobutyl hydroxyl side chain and a branched butanoic acid backbone, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The structural features of this compound make it a valuable candidate for further investigation, particularly in the development of novel therapeutic agents.

The structure of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid consists of a cyclobutyl ring substituted with a hydroxyl group at the 1-position, attached to a four-carbon chain that is doubly branched at the second and third positions. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in biochemical assays and medicinal chemistry applications. The presence of both hydrophobic and hydrophilic regions in its molecular structure suggests potential interactions with biological targets, making it an intriguing scaffold for drug design.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. The hydroxycyclobutyl moiety in 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid is particularly noteworthy, as it has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug molecules. Studies have indicated that such structural motifs can enhance binding affinity to target proteins while minimizing off-target effects, thereby improving overall drug safety profiles.

Current research in the field of organic synthesis has focused on developing efficient methodologies for constructing complex molecular frameworks like those found in 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid. Advances in catalytic processes and asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where stereochemistry plays a critical role. These synthetic advancements not only facilitate the preparation of the compound but also open avenues for its derivatization into more complex pharmacophores.

The biological activity of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid has been explored in several preclinical studies. Initial investigations have revealed potential roles in modulating metabolic pathways and inflammatory responses, suggesting its utility as an intermediate or lead compound in therapeutic development. For instance, derivatives of this molecule have shown promise in inhibiting key enzymes involved in lipid metabolism, which could have implications for treating metabolic disorders such as obesity and type 2 diabetes.

Moreover, the pharmacological properties of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid have been examined for their potential anti-inflammatory effects. Research indicates that the cycloalkyl hydroxyl group can interact with specific binding sites on inflammatory cytokines, thereby reducing pro-inflammatory signaling pathways. This mechanism of action aligns with the growing demand for novel anti-inflammatory agents that offer improved efficacy and reduced side effects compared to traditional therapies.

In the realm of medicinal chemistry, the structural diversity offered by compounds like 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid serves as a rich resource for generating novel drug candidates. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced biological activity or improved pharmacokinetic profiles. This approach has already led to several promising candidates entering clinical development pipelines.

The synthetic utility of this compound also extends beyond pharmaceutical applications. Its unique structural motif makes it a valuable building block for synthesizing more complex organic molecules used in materials science and agrochemicals. For example, derivatives of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid have been explored as intermediates in producing specialty polymers with tailored mechanical properties or as precursors to bioactive agrochemicals designed to enhance crop protection.

As our understanding of molecular interactions continues to evolve, compounds like 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid will undoubtedly play an increasingly important role in addressing global health challenges. The ongoing research into its biological activities and synthetic applications underscores its significance as a versatile chemical entity with far-reaching implications across multiple scientific disciplines.